Cas no 2168929-84-6 (2-(2-methylpropanoyl)-1,3-thiazole-5-carboxylic acid)

• Product Name: 2-(2-methylpropanoyl)-1,3-thiazole-5-carboxylic acid
• CAS No: 2168929-84-6
• MF: C₈H₉NO₃S
• MW: 199.226960897446
• CID: 6090805
• PubChem ID: 165506176
• Update Time: 2025-06-14

2-(2-methylpropanoyl)-1,3-thiazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropanoyl)-1,3-thiazole-5-carboxylic acid
• 2168929-84-6
• EN300-1268934

• Inchi： 1S/C8H9NO3S/c1-4(2)6(10)7-9-3-5(13-7)8(11)12/h3-4H,1-2H3,(H,11,12)
• InChI Key： DAVFEZPRILYFPX-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CN=C1C(C(C)C)=O

Computed Properties

• Exact Mass: 199.03031432g/mol
• Monoisotopic Mass: 199.03031432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 229
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 95.5Ų

Additional information on 2-(2-methylpropanoyl)-1,3-thiazole-5-carboxylic acid

Recent Advances in the Study of 2-(2-methylpropanoyl)-1,3-thiazole-5-carboxylic Acid (CAS: 2168929-84-6)

The compound 2-(2-methylpropanoyl)-1,3-thiazole-5-carboxylic acid (CAS: 2168929-84-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This thiazole derivative, characterized by its unique structural features, has shown promising potential in various therapeutic applications, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its pharmacological properties.

One of the key areas of research has been the synthesis and structural modification of 2-(2-methylpropanoyl)-1,3-thiazole-5-carboxylic acid to enhance its bioactivity and pharmacokinetic profile. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that introducing specific substituents at the thiazole ring could significantly improve the compound's binding affinity to target proteins, such as cyclooxygenase-2 (COX-2) and bacterial DNA gyrase. These modifications have led to the development of novel analogs with improved efficacy and reduced toxicity.

In addition to its synthetic optimization, the compound's biological activities have been extensively investigated. Recent in vitro and in vivo studies have revealed that 2-(2-methylpropanoyl)-1,3-thiazole-5-carboxylic acid exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines, such as TNF-α and IL-6. Furthermore, its antimicrobial activity against drug-resistant strains of Staphylococcus aureus and Escherichia coli has been documented, suggesting its potential as a lead compound for developing new antibiotics.

Another noteworthy advancement is the exploration of the compound's anticancer properties. Research conducted by a team at the National Cancer Institute (2024) highlighted its ability to induce apoptosis in cancer cells by modulating the PI3K/AKT signaling pathway. These findings have opened new avenues for the development of targeted therapies for various cancers, including breast and lung cancer.

Despite these promising results, challenges remain in the clinical translation of 2-(2-methylpropanoyl)-1,3-thiazole-5-carboxylic acid. Issues such as poor solubility, metabolic instability, and potential off-target effects need to be addressed through further research. Current efforts are focused on formulating the compound into nano-carriers or prodrugs to enhance its bioavailability and reduce adverse effects.

In conclusion, 2-(2-methylpropanoyl)-1,3-thiazole-5-carboxylic acid represents a versatile scaffold with broad therapeutic potential. Ongoing research aims to optimize its chemical properties, elucidate its mechanisms of action, and evaluate its safety and efficacy in preclinical and clinical settings. The compound's unique structural and functional attributes make it a valuable candidate for future drug development in the chemical biology and pharmaceutical industries.